Cas no 269055-76-7 (6-Desamino 6-Chloro Etravirine)
269055-76-7 structure
Product Name:6-Desamino 6-Chloro Etravirine
CAS No:269055-76-7
MF:C20H13BrClN5O
MW:454.707121610641
CID:852252
PubChem ID:11751416
Update Time:2025-04-19
6-Desamino 6-Chloro Etravirine Chemical and Physical Properties
Names and Identifiers
-
- 6-Desamino 6-Chloro Etravirine
- 4-[5-bromo-6-chloro-2-(4-cyanoanilino)pyrimidin-4-yl]oxy-3,5-dimethylbenzonitrile
- 4-[[5-bromo-4-(4-cyano-2,6-dimethylphenoxy)-6-chloro-2-pyrimidinyl]amino]-benzonitrile
- SCHEMBL247490
- DTXSID80471895
- 4-[[5-Bromo-6-chloro-2-[(4-cyanophenyl)amino]-4-pyrimidinyl]oxy]-3,5-dimethyl-benzonitrile
- 4-[[5-bromo-4-(4-cyano-2,6-dimethylphenoxy)-6-chloro-2-pyrimidinyl]amino]benzonitrile
- 269055-76-7
- 4-[[5-bromo4-(4-cyano-2,6-dimethylphenoxy)-6-chloro-2-pyrimidinyl]amino]benzonitrile
- 4-((5-Bromo-6-chloro-2-((4-cyanophenyl)amino)-4-pyrimidinyl)oxy)-3,5-dimethylbenzonitrile
- ODWHQRYHASBLKO-UHFFFAOYSA-N
- 4-[[5-bromo-4-(4-cyano-2,6-dimethylphenoxy)-6-chloro-2-pyrimidiny]amino]-benzonitrile
- 4-[[5-bromo-4-(4-cyano-2,6-dimethylpbenoxy)-6-chloro-2-pyrimidinyl]amino]-benzonitrile
- 4-[[5-Bromo-6-chloro-2-[(4-cyanophenyl)amino]-4-pyrimidinyl]oxy]-3,5-dimethylbenzonitrile
- 4-[[5-bromo4-(4-cyano-2,6-dimethylphenoxy)-6-chloro-2-pyrimidinyl]amino]-benzonitrile
-
- Inchi: 1S/C20H13BrClN5O/c1-11-7-14(10-24)8-12(2)17(11)28-19-16(21)18(22)26-20(27-19)25-15-5-3-13(9-23)4-6-15/h3-8H,1-2H3,(H,25,26,27)
- InChI Key: ODWHQRYHASBLKO-UHFFFAOYSA-N
- SMILES: BrC1=C(N=C(N=C1OC1C(C)=CC(C#N)=CC=1C)NC1C=CC(C#N)=CC=1)Cl
Computed Properties
- Exact Mass: 452.99900
- Monoisotopic Mass: 452.99920g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 4
- Complexity: 613
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.8
- Topological Polar Surface Area: 94.6Ų
Experimental Properties
- Density: 1.60
- PSA: 94.62000
- LogP: 5.86156
6-Desamino 6-Chloro Etravirine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D288690-2mg |
6-Desamino 6-Chloro Etravirine |
269055-76-7 | 2mg |
$138.00 | 2023-05-18 | ||
| TRC | D288690-5mg |
6-Desamino 6-Chloro Etravirine |
269055-76-7 | 5mg |
$173.00 | 2023-05-18 | ||
| TRC | D288690-10mg |
6-Desamino 6-Chloro Etravirine |
269055-76-7 | 10mg |
$328.00 | 2023-05-18 | ||
| TRC | D288690-25mg |
6-Desamino 6-Chloro Etravirine |
269055-76-7 | 25mg |
$781.00 | 2023-05-18 | ||
| TRC | D288690-50mg |
6-Desamino 6-Chloro Etravirine |
269055-76-7 | 50mg |
$ 1357.00 | 2023-09-08 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-499880-1mg |
6-Desamino 6-Chloro Etravirine-13C3, |
269055-76-7 | 1mg |
¥3610.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-499880-1 mg |
6-Desamino 6-Chloro Etravirine-13C3, |
269055-76-7 | 1mg |
¥3,610.00 | 2023-07-11 |
6-Desamino 6-Chloro Etravirine Related Literature
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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